2-Fluoro-N-methoxy-N-methylbenzamide

• IUPAC Name: 2-fluoro-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H10FNO2/c1-11(13-2)9(12)7-5-3-4-6-8(7)10/h3-6H,1-2H3
• InChI Key: WWEPCBKULBKDCS-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC=CC=C1F)OC
• Molecular Formula: C9H10FNO2
• DSSTOX Substance ID: DTXSID20593080
• Molecular Weight: 183.18 g/mol
• CAS RN: 198967-24-7

Description

“2-Fluoro-N-methoxy-N-methylbenzamide” is a chemical compound with the molecular formula C9H10FNO2. It has a molecular weight of 183.18. The compound is also known by its IUPAC name, 2-fluoro-N-methoxy-N-methylbenzamide.

Synthesis Analysis

The synthesis of “2-Fluoro-N-methoxy-N-methylbenzamide” involves the reaction of 2-fluorobenzoyl chloride with N,O-dimethylhydroxylamine hydrochloride in the presence of triethylamine. The reaction is carried out in dichloromethane at 0°C initially, and then the reaction mixture is allowed to return to room temperature.

Molecular Structure Analysis

The molecular structure of “2-Fluoro-N-methoxy-N-methylbenzamide” consists of a benzamide core with a fluorine atom at the 2-position and a methoxy-methyl group attached to the nitrogen atom.

Physical And Chemical Properties Analysis

“2-Fluoro-N-methoxy-N-methylbenzamide” has a predicted boiling point of 299.9±23.0 °C and a predicted density of 1.179±0.06 g/cm3. It is recommended to be stored in a sealed container at room temperature.

Scientific Research Applications

1. Organic Synthesis and Catalysis

2-Fluoro-N-methoxy-N-methylbenzamide and its derivatives are utilized in organic synthesis and catalysis. Groendyke et al. (2016) described the amide-directed fluorination of various C-H bonds mediated by iron, where N-fluoro-2-methylbenzamides undergo chemoselective fluorine transfer, demonstrating broad substrate scope and functional group tolerance (Groendyke, AbuSalim, & Cook, 2016). Additionally, Saeed et al. (2009) explored the crystal structure and interactions in 2-Fluoro-N-(4-methoxyphenyl)benzamide, highlighting its potential in structural chemistry and materials science (Saeed, Khera, Arfan, Simpson, & Stanley, 2009).

2. Medical Imaging and Radiolabeling

Fluoro-benzamide derivatives are significant in medical imaging, especially in positron emission tomography (PET). A series of fluorine-containing benzamide analogs were synthesized and evaluated for imaging the sigma2 receptor status of solid tumors, demonstrating high tumor uptake and acceptable tumor/normal tissue ratios (Tu et al., 2007). Furthermore, the compound 2-Fluoro-N-(4-methoxyphenyl)benzamide was used in the synthesis of novel crystalline forms of NK1/NK2 antagonists, potentially useful in treating various disorders (Norman, 2008).

3. Biological and Pharmacological Research

The derivatives of 2-Fluoro-N-methoxy-N-methylbenzamide are explored for various biological and pharmacological activities. Garud et al. (2011) synthesized a series of aromatic amides, including fluoro-substituted ones, and studied their repellent activity against Aedes aegypti mosquitoes, indicating their potential in vector control (Garud, Ganesan, Prakash, Vijayaraghavan, & Shinde, 2011). Also, Xu et al. (2005) radiolabeled conformationally flexible benzamide analogs with tritium, evaluating their binding to sigma2 receptors, which can be insightful for understanding and targeting specific receptor activities in vivo (Xu, Tu, Jones, Vangveravong, Wheeler, & Mach, 2005).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed. The hazard statement associated with it is H302. Precautionary measures include avoiding eating, drinking, or smoking when using this product, and seeking medical attention if exposed or feeling unwell.

Synthesis routes and methods I

Procedure details

5.79 g of N-methoxy-N-methylamine hydrochloride and 12.4 g of 1-ethyl-3-(3′-dimethylaminopropyl)-carbodiimide hydrochloride were added to a pyridine (80 ml) suspension of 10 g of 2-fluoro-4-nitrobenzoic acid, and the reaction liquid was stirred overnight at room temperature. Pyridine was evaporated away under reduced pressure, and water was added to it. The resulting deposit was taken out through filtration, washed with water, and dried to obtain the entitled compound as a pale yellow solid.

Synthesis routes and methods II

Procedure details

Triethylamine (5.32 mL, 37.84 mmol) was added dropwise to a solution of N,O-dimethylhydroxylamine hydrochloride (2.768 g, 28.38 mmol) in anhydrous dichloromethane (45 mL) at 0° C. After stirring for 10 min, 2-fluorobenzoyl chloride (0.303 mL, 2.52 mmol) in anhydrous dichloromethane (15 mL) was added dropwise. The reaction mixture was returned to room temperature and stirred for 5 h. The reaction mixture was quenched with water (60 mL) and the products were extracted with dichloromethane (2×60 mL). The combined organic phases were washed with brine, dried over anhydrous sodium sulfate, and the solvent was removed under reduced pressure. Purification using flash chromatography (silica gel, hexanes:ethyl acetate, gradient 93:7 to 60:40) afforded 2-Fluoro-N-methoxy-N-methyl-benzamide (3.116, 17 mmol) in a 90% yield.

Synthesis routes and methods III

Procedure details

To a solution of 2-fluorobenzoyl chloride (50 g, 0.31 mol) in CH2Cl2 (200 mL) was added N,O-dimethylhydroxylamine (46 g, 0.47 mol), and a solution of triethylamine (127 g, 1.26 mol) in CH2Cl2 (100 mL) at 0° C. The reaction mixture was warmed slowly to rt, and stirred for 3 h. The mixture was quenched with iced water and extracted with CH2Cl2 (200 mL). The organic layer was dried over Na2SO4, filtered, and concentrated to afford 2-fluoro-N-methoxy-N-methylbenzamide (48 g, yield: 84.6%).